Cas no 1261900-40-6 (3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol)

• Product Name: 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol
• CAS No: 1261900-40-6
• MF: C₁₃H₈BrFO₃
• MW: 311.103226661682
• MDL: MFCD18316120
• CID: 2762204
• PubChem ID: 53221843
• Update Time: 2025-05-19

3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-6-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol, 95%
• 1261900-40-6
• MFCD18316120
• 3-BROMO-5-(5-CARBOXY-2-FLUOROPHENYL)PHENOL
• DTXSID60686440
• 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol

• MDL： MFCD18316120
• Inchi： 1S/C13H8BrFO3/c14-9-3-8(4-10(16)6-9)11-5-7(13(17)18)1-2-12(11)15/h1-6,16H,(H,17,18)
• InChI Key： VGOSTJVDGDCGIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C(=CC=C(C(=O)O)C=1)F)O

Computed Properties

• Exact Mass: 309.96408Da
• Monoisotopic Mass: 309.96408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol

Recent Advances in the Study of 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol (CAS: 1261900-40-6)

The compound 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol (CAS: 1261900-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluorophenyl-phenol structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biomedical applications.

One of the key areas of research has been the synthesis and optimization of 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the bromo and fluoro substituents. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol exhibits potent inhibitory effects against specific kinases involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the JAK-STAT signaling pathway, which is implicated in autoimmune diseases such as rheumatoid arthritis. The study highlighted the molecule's high binding affinity and low cytotoxicity, making it a promising candidate for further drug development.

Another significant finding comes from a collaborative research effort between academic and industrial laboratories, which explored the compound's potential in oncology. Preliminary data presented at the 2023 American Chemical Society (ACS) National Meeting indicated that 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol could act as a modulator of tumor microenvironment by targeting specific metabolic enzymes in cancer cells. The results, though still in the early stages, suggest a dual mechanism of action involving both direct cytotoxicity and immune system modulation.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol. Pharmacokinetic studies have revealed issues related to its solubility and bioavailability, which are currently being addressed through formulation strategies such as nanoparticle encapsulation and prodrug design. Additionally, further toxicological evaluations are necessary to ensure its safety profile meets regulatory standards.

In conclusion, 3-Bromo-5-(5-carboxy-2-fluorophenyl)phenol (CAS: 1261900-40-6) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject for ongoing and future research. Continued efforts in synthetic optimization, mechanistic studies, and formulation development will be essential to unlock its full therapeutic potential.